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Compound of Interest

3-methoxy-1H-pyrrole-2-
Compound Name:

carbaldehyde
CAS No.: 54764-96-4
Cat. No.: B3353482

Get Quote

Chemical Identity & Physicochemical Profile

3-Methoxypyrrole-2-carboxaldehyde (also known as 3-methoxy-1H-pyrrole-2-carbaldehyde)
IS a rare, electron-rich pyrrole derivative. It serves as a "privileged scaffold" in the synthesis of
prodiginines (e.g., Prodigiosin) and other bioactive marine alkaloids like stemofoline. Unlike its
more common isomer, pyrrole-2-carboxaldehyde, the 3-methoxy variant is highly sensitive to
oxidation and requires specific handling protocols.
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Property Data
CAS Number 54764-96-4
Not indexed as a standalone parent CID;
PubChem CID )
Search via SMILES
IUPAC Name 3-methoxy-1H-pyrrole-2-carbaldehyde
Molecular Formula CeH7NO2
Molecular Weight 125.13 g/mol
SMILES COC1=C(C=0)NC=C1
White to pale brown crystalline solid (darkens
Appearance _
upon air exposure)
. Soluble in DMSO, MeOH, CHClIs; Sparingly
Solubility ]
soluble in water
N Air-sensitive; prone to oxidation.[1][2][3] Store
Stability

under inert gas (Ar/N2) at -20°C.

Synthetic Pathways

The synthesis of 3-methoxypyrrole-2-carboxaldehyde is non-trivial due to the electron-donating
methoxy group, which activates the ring toward over-oxidation or polymerization. The most
authoritative method is the photochemical ring contraction of pyridine-N-oxides, developed by
the Overman group.

Method A: Photochemical Ring Contraction (The
Overman Rearrangement)

This method is preferred for its regioselectivity, directly yielding the 2-formyl-3-substituted
pyrrole skeleton from readily available pyridine precursors.

e Mechanism: Irradiation of 4-methoxypyridine-N-oxide generates an unstable oxaziridine
intermediate, which undergoes ring contraction to a hydroxypyrrole intermediate, followed by
tautomerization to the aldehyde.
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o Catalyst: Copper(ll) sulfate (CuSOa) is essential to scavenge nitrene byproducts and
stabilize the transition state.

Method B: Vilsmeier-Haack Formylation

Direct formylation of 3-methoxypyrrole is possible but often suffers from poor regiocontrol (C2
vs. C5 formylation) and stability issues of the starting material.

e Reagents: POCIz / DMF.[3]

» Limitation: Requires N-protection (e.g., TIPS or Boc) to prevent polymerization during the
reaction.

Visualization: Photochemical Synthesis Workflow

Reaction Logic
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Caption: Photochemical ring contraction of 4-methoxypyridine-N-oxide to yield 3-
methoxypyrrole-2-carboxaldehyde.

Experimental Protocol

Protocol: Photochemical Synthesis of 3-Methoxypyrrole-2-carboxaldehyde Adapted from
Overman et al. and related literature.

Reagents:

o 4-Methoxypyridine-N-oxide (1.0 equiv)
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o Copper(ll) Sulfate pentahydrate (CuSOa4-5H20) (1.0 equiv)
e Solvent: Distilled Water / Methanol (10:1 v/v)
Procedure:

o Dissolution: Dissolve 4-methoxypyridine-N-oxide (5.0 g) and CuSOa4-5H20 (10.0 g) in 2 L of
degassed water/methanol mixture. The dilute condition is critical to prevent intermolecular
side reactions.

e Irradiation: Place the solution in a quartz immersion well reactor equipped with a water-
cooled jacket. Irradiate with a medium-pressure mercury lamp (450W) for 4—6 hours under a
stream of Argon.

e Monitoring: Monitor consumption of the N-oxide by TLC (MeOH/DCM 1:9). The spot for the
N-oxide (polar) should disappear, replaced by a less polar aldehyde spot.

o Extraction: Saturate the aqueous solution with NaCl and extract exhaustively with
Chloroform (CHCIs) (5 x 200 mL). Note: Ethyl acetate is less effective due to the compound's
water solubility.

 Purification: Dry organic layers over Na=SOa, concentrate in vacuo at low temperature
(<30°C). Purify via flash chromatography on silica gel (Eluent: Hexanes/EtOAc 3:1).

Storage: Isolate the product as a pale solid. Store immediately at -20°C under Argon.

Applications in Drug Development

3-Methoxypyrrole-2-carboxaldehyde is a "linchpin® intermediate for synthesizing Prodiginines, a
class of tripyrrolic natural products with potent immunosuppressive and anticancer activities.

Prodigiosin Synthesis (Ring B Precursor)

In the total synthesis of Prodigiosin, this aldehyde serves as the precursor for Ring B. It is
typically condensed with a pyrrolinone (Ring A) or coupled via Suzuki cross-coupling after
halogenation.

Key Reaction: Acid-Catalyzed Condensation
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The aldehyde group at C2 is highly reactive toward nucleophilic attack by other pyrroles (e.qg.,
2,4-dimethylpyrrole) to form dipyrromethene salts, which are the core chromophores of these

dyes.
3-Methoxypyrrole-2-
carboxaldehyde
Condensation w/ Schiff Base formation N
.. . Tetramerization
pyrrole derivatives w/ amines
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Caption: Diverse synthetic utility of 3-methoxypyrrole-2-carboxaldehyde in bioactive alkaloid
construction.

Safety & Handling (MSDS Summary)

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation
(H335).

o Storage:Critical. The compound is prone to autoxidation to the carboxylic acid or
decomposition to black tars.

o Short-term: Keep in solution (DCM/CHCIs) if using within hours.
o Long-term: Solid state, -20°C, under Argon/Nitrogen atmosphere.

» Disposal: Treat as hazardous organic waste containing nitrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-Methoxypyrrole-2-Carboxaldehyde: Technical Profile
& Synthetic Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3353482/docs#3-methoxypyrrole-2-carboxaldehyde-
technical-profile-synthetic-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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